Cas no 1320288-19-4 (UNC 0631)

UNC 0631 structure
UNC 0631 structure
Product Name:UNC 0631
CAS No:1320288-19-4
MF:C37H61N7O2
MW:635.925948858261
MDL:MFCD22683862
CID:1063946
PubChem ID:53315868
Update Time:2025-04-20

UNC 0631 Chemical and Physical Properties

Names and Identifiers

    • N-[1-(Cyclohexylmethyl)-4-piperidinyl]-2-[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-6-methoxy-7-[3-(1-piperidinyl)propoxy]-4-quinazolinamine
    • N-[1-(Cyclohexylmethyl)-4-piperidinyl]-2-[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-6-methox
    • N-[1-(Cyclohexylmethyl)-4-piperidinyl]-2-(4-isopropyl-1,4-diazepa n-1-yl)-6-methoxy-7-[3-(1-piperidinyl)propoxy]-4-quinazolinamine
    • N-[1-(Cyclohexylmethyl)-4-piperidinyl]-2-[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-6-methoxy-7-[3-(1-piperidin...
    • N-[1-(Cyclohexylmethyl)-4-piperidinyl]-2-[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-6-methoxy-7-[3-(1-piperidinyl)pro
    • UNC0631
    • UNC-0631
    • UNC 0631
    • 7-(3-(Piperidin-1-yl)propoxy)-N-(1-(cyclohexylmethyl)piperidin-4-yl)-2-(4-isopropyl-1,4-diazepan-1-yl)-6-methoxyquinazolin-4-amine
    • AKOS026750443
    • E98982
    • AS-78034
    • SB19345
    • HY-13808
    • HMS3748A09
    • 1320288-19-4
    • EX-A2174
    • NCGC00189130-05
    • BDBM50353132
    • A888343
    • N-[1-(cyclohexylmethyl)piperidin-4-yl]-6-methoxy-7-(3-piperidin-1-ylpropoxy)-2-(4-propan-2-yl-1,4-diazepan-1-yl)quinazolin-4-amine
    • AC-35967
    • N-(1-(cyclohexylmethyl)piperidin-4-yl)-2-(4-isopropyl-1,4-diazepan-1-yl)-6-methoxy-7-(3-(piperidin-1-yl)propoxy)quinazolin-4-amine
    • CHEMBL1829305
    • VCC28819
    • N-[1-(cyclohexylmethyl)piperidin-4-yl]-6-methoxy-7-[3-(piperidin-1-yl)propoxy]-2-[4-(propan-2-yl)-1,4-diazepan-1-yl]quinazolin-4-amine
    • SCHEMBL17909967
    • BCP08635
    • J-006106
    • N-[1-(CYCLOHEXYLMETHYL)PIPERIDIN-4-YL]-2-(4-ISOPROPYL-1,4-DIAZEPAN-1-YL)-6-METHOXY-7-[3-(PIPERIDIN-1-YL)PROPOXY]QUINAZOLIN-4-AMINE
    • NCGC00189130-01
    • NCGC00189130-09
    • UNC0631?
    • BRD-K13060017-001-01-3
    • BRD-K13060017-001-02-1
    • MDL: MFCD22683862
    • Inchi: 1S/C37H61N7O2/c1-29(2)43-19-10-20-44(24-23-43)37-39-33-27-35(46-25-11-18-41-16-8-5-9-17-41)34(45-3)26-32(33)36(40-37)38-31-14-21-42(22-15-31)28-30-12-6-4-7-13-30/h26-27,29-31H,4-25,28H2,1-3H3,(H,38,39,40)
    • InChI Key: XFAXSWXKPQWHDW-UHFFFAOYSA-N
    • SMILES: O(CCCN1CCCCC1)C1C(=CC2=C(C=1)N=C(N=C2NC1CCN(CC1)CC1CCCCC1)N1CCCN(C(C)C)CC1)OC

Computed Properties

  • Exact Mass: 635.48867421g/mol
  • Monoisotopic Mass: 635.48867421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 11
  • Complexity: 861
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 69.2Ų

Experimental Properties

  • Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 763.4±70.0°C at 760 mmHg
  • Flash Point: 415.5±35.7 °C
  • Solubility: Insuluble (7.0E-5 g/L) (25 ºC),
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

UNC 0631 Security Information

UNC 0631 Pricemore >>

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